3-Hydroxy-4-(2-phenylethoxy)benzaldehyde

• CAS RN: 220718-64-9
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 3-hydroxy-4-(2-phenylethoxy)benzaldehyde
• InChI: InChI=1S/C15H14O3/c16-11-13-6-7-15(14(17)10-13)18-9-8-12-4-2-1-3-5-12/h1-7,10-11,17H,8-9H2
• InChI Key: OAOJBMHAQUUUTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=C(C=C(C=C2)C=O)O

Description

3-Hydroxy-4-(2-phenylethoxy)benzaldehyde is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Bromoethyl)benzene (20 mL, 0.14 mol, 2 eq) was added to a stirred solution of 3,4-dihydroxybenzaldehyde (10 g, 0.072 mol, 1 eq), tetra-n-butylammonium iodide (27 g, 0.072 mol, 1 eq) and cesium carbonate (14.2 g, 0.043 mol, 0.6 eq) in N,N-dimethylformamide (50 mL). The solution was stirred overnight, then concentrated in vacuo and diluted with ethyl acetate (200 mL). The organic solution was washed with 1M HCl (2×200 mL), and brine (200 mL), dried over sodium sulfate and evaporated. The residue was purified by chromatography on silica gel, eluting with toluene:ethyl acetate (19:1). This gave the product as a colourless oil which crystallized on standing (2.71 g, 15%). RF (toluene:ethyl acetate, 9:1) 0.31. 1H NMR (CDCl3) δ 9.84 (s, 1H, O═C—H), 6.96 (d, 1H, J 8.3 Hz, ArH), 5.64 (s, 1H, OH), 4.36 (t, 2H, J 7.2 Hz, OCH2CH2Ph), 3.17 (t, 2H, J 7.2 Hz, OCH2CH2Ph).